Phase Separation: OChemsPC vs. PChemsPC
In a direct head-to-head comparison within the same study, bilayers composed of PChemsPC (saturated C16 chain) and diPhyPC exhibited robust, micron-scale liquid-liquid phase separation, whereas bilayers of OChemsPC (unsaturated C18:1 chain) and diPhyPC showed no evidence of phase separation, serving as a negative control [1]. OChemsPC's unsaturated chain confers a low Tmelt, which precludes the formation of ordered lipid domains necessary for demixing in this minimal system [1].
PChemsPC: robust micron-scale domains
| Evidence Dimension | Liquid-liquid phase separation competence |
|---|---|
| Target Compound Data | No phase separation observed |
| Comparator Or Baseline | PChemsPC (1-Palmitoyl-2-cholesterylhemisuccinoyl-sn-glycero-3-phosphocholine) |
| Quantified Difference | PChemsPC: robust micron-scale phase separation; OChemsPC: no phase separation |
| Conditions | Binary lipid bilayer system with diPhyPC; assessed via fluorescence microscopy of giant unilamellar vesicles (GUVs) |
Why This Matters
This functional dichotomy makes OChemsPC the essential negative control for experiments investigating the role of acyl chain saturation in membrane domain formation, preventing misinterpretation of phase behavior driven by other lipid components.
- [1] Wilson KJ, Nguyen HQ, Gervay-Hague J, Keller SL. Sterol-lipids enable large-scale, liquid-liquid phase separation in bilayer membranes of only two components. bioRxiv. 2024 Feb 8. doi: 10.1101/2024.02.02.578692. View Source
